Cas no 118175-25-0 (1H-Imidazo[4,5-f]quinoxalin-2-amine(9CI))

• Product Name: 1H-Imidazo[4,5-f]quinoxalin-2-amine(9CI)
• CAS No: 118175-25-0
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 131788
• PubChem ID: 45078136
• Update Time: 2025-04-19

1H-Imidazo[4,5-f]quinoxalin-2-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]quinoxalin-2-amine(9CI)
• 1H-Imidazo[4,5-f]quinoxalin-2-amine
• 3H-imidazo[4,5-f]quinoxalin-2-amine
• ACMC-20mnoe
• AG-D-40432
• CTK0H3128
• KB-155181
• SureCN7325665
• 118175-25-0
• aminoimidazoquinoxaline
• DTXSID00663457
• SCHEMBL7325665

• Inchi： 1S/C9H7N5/c10-9-13-6-2-1-5-7(8(6)14-9)12-4-3-11-5/h1-4H,(H3,10,13,14)
• InChI Key： SHVHOBBEPCHXQL-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2C3C(C=CC1=2)=NC=CN=3

Computed Properties

• Exact Mass: 185.07000
• Monoisotopic Mass: 185.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 80.48000
• LogP: 1.66950